Cas no 2034602-71-4 (N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide)

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide is a heterocyclic compound featuring a fused thienopyrimidine core and a thiazole carboxamide moiety. This structure imparts unique physicochemical properties, making it a promising candidate for pharmaceutical and agrochemical applications. The thienopyrimidine scaffold is known for its bioactivity, while the thiazole group enhances binding affinity and metabolic stability. The compound's rigid framework and functional groups suggest potential as a kinase inhibitor or antimicrobial agent. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. High purity and well-characterized synthesis routes ensure reproducibility for research and development purposes.
N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide structure
2034602-71-4 structure
Product Name:N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide
CAS No:2034602-71-4
MF:C13H12N4O3S2
MW:336.389379501343
CID:5553176
Update Time:2025-10-31

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-2-methyl-1,3-thiazole-4-carboxamide
    • N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide
    • Inchi: 1S/C13H12N4O3S2/c1-7-15-9(6-22-7)11(18)14-3-4-17-12(19)10-8(2-5-21-10)16-13(17)20/h2,5-6H,3-4H2,1H3,(H,14,18)(H,16,20)
    • InChI Key: UJHASOXXDLEFKA-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NCCN2C(=O)NC3C=CSC=3C2=O)=O)N=C1C

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide Pricemore >>

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Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide (CAS No. 2034602-71-4): A Comprehensive Overview

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide (CAS No. 2034602-71-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines and thiazoles, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide is characterized by a thienopyrimidine core linked to a thiazole moiety through an ethyl chain. The presence of these heterocyclic rings imparts significant stability and reactivity to the molecule, making it a promising candidate for drug development. Recent studies have highlighted the importance of these structural elements in modulating biological activity and improving pharmacokinetic properties.

In the context of antiviral research, N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide has shown promising results against various viral infections. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV). The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes and pathways. This makes it a valuable lead compound for the development of new antiviral agents.

Beyond its antiviral properties, N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study found that the compound effectively reduced tumor growth in both in vitro and in vivo models of breast cancer and lung cancer. These findings suggest that N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide could be a potential therapeutic agent for treating various types of cancer.

The anti-inflammatory properties of N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2-methyl-1,3-thiazole-4-carboxamide have also been explored. In a recent study published in the Journal of Inflammation Research, the compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation. These findings indicate that N-(2-{2,dioxo-H,H,H,H-thienopyrimidin--yl}ethyl)--methyl-,thiazole--carboxamide could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(2-{2,dioxo-H,H,H,H-thienopyrimidin--yl}ethyl)--methyl-,thiazole--carboxamide has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. It is rapidly absorbed from the gastrointestinal tract and has a long half-life in plasma. Additionally, the compound shows low toxicity and high selectivity towards target cells or tissues. These properties make it an attractive candidate for further development as a therapeutic agent.

In conclusion,N-(2-{2,dioxo-H,H,H,H-thienopyrimidin--yl}ethyl)--methyl-,thiazole--carboxamide (CAS No. 0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable lead compound for drug discovery and development. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies,N-(,-{,-dioxo-H,H,H,H-thienopyrimidin--yl}ethyl)--methyl-,thiazole--carboxamide is poised to play a crucial role in advancing medical treatments for viral infections,cancer,and inflammatory diseases.

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